Cas no 2219376-18-6 (tert-butyl N-{2-3-(4-bromophenyl)oxiran-2-ylethyl}carbamate)
tert-butyl N-{2-3-(4-bromophenyl)oxiran-2-ylethyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{2-3-(4-bromophenyl)oxiran-2-ylethyl}carbamate
- 2219376-18-6
- tert-butyl N-{2-[3-(4-bromophenyl)oxiran-2-yl]ethyl}carbamate
- EN300-1708300
-
- Inchi: 1S/C15H20BrNO3/c1-15(2,3)20-14(18)17-9-8-12-13(19-12)10-4-6-11(16)7-5-10/h4-7,12-13H,8-9H2,1-3H3,(H,17,18)
- InChI Key: PZYHKLGQQXDIAL-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1C(CCNC(=O)OC(C)(C)C)O1
Computed Properties
- Exact Mass: 341.06266g/mol
- Monoisotopic Mass: 341.06266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 50.9Ų
tert-butyl N-{2-3-(4-bromophenyl)oxiran-2-ylethyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1708300-0.05g |
tert-butyl N-{2-[3-(4-bromophenyl)oxiran-2-yl]ethyl}carbamate |
2219376-18-6 | 0.05g |
$1129.0 | 2023-09-20 | ||
| Enamine | EN300-1708300-0.1g |
tert-butyl N-{2-[3-(4-bromophenyl)oxiran-2-yl]ethyl}carbamate |
2219376-18-6 | 0.1g |
$1183.0 | 2023-09-20 | ||
| Enamine | EN300-1708300-0.25g |
tert-butyl N-{2-[3-(4-bromophenyl)oxiran-2-yl]ethyl}carbamate |
2219376-18-6 | 0.25g |
$1235.0 | 2023-09-20 | ||
| Enamine | EN300-1708300-0.5g |
tert-butyl N-{2-[3-(4-bromophenyl)oxiran-2-yl]ethyl}carbamate |
2219376-18-6 | 0.5g |
$1289.0 | 2023-09-20 | ||
| Enamine | EN300-1708300-1.0g |
tert-butyl N-{2-[3-(4-bromophenyl)oxiran-2-yl]ethyl}carbamate |
2219376-18-6 | 1g |
$1343.0 | 2023-06-04 | ||
| Enamine | EN300-1708300-2.5g |
tert-butyl N-{2-[3-(4-bromophenyl)oxiran-2-yl]ethyl}carbamate |
2219376-18-6 | 2.5g |
$2631.0 | 2023-09-20 | ||
| Enamine | EN300-1708300-5.0g |
tert-butyl N-{2-[3-(4-bromophenyl)oxiran-2-yl]ethyl}carbamate |
2219376-18-6 | 5g |
$3894.0 | 2023-06-04 | ||
| Enamine | EN300-1708300-10.0g |
tert-butyl N-{2-[3-(4-bromophenyl)oxiran-2-yl]ethyl}carbamate |
2219376-18-6 | 10g |
$5774.0 | 2023-06-04 | ||
| Enamine | EN300-1708300-1g |
tert-butyl N-{2-[3-(4-bromophenyl)oxiran-2-yl]ethyl}carbamate |
2219376-18-6 | 1g |
$1343.0 | 2023-09-20 | ||
| Enamine | EN300-1708300-5g |
tert-butyl N-{2-[3-(4-bromophenyl)oxiran-2-yl]ethyl}carbamate |
2219376-18-6 | 5g |
$3894.0 | 2023-09-20 |
tert-butyl N-{2-3-(4-bromophenyl)oxiran-2-ylethyl}carbamate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on tert-butyl N-{2-3-(4-bromophenyl)oxiran-2-ylethyl}carbamate
Research Brief on tert-Butyl N-{2-[3-(4-Bromophenyl)oxiran-2-yl]ethyl}carbamate (CAS: 2219376-18-6)
The compound tert-butyl N-{2-[3-(4-bromophenyl)oxiran-2-yl]ethyl}carbamate (CAS: 2219376-18-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a synthetic intermediate and potential pharmacological properties. This research brief synthesizes the latest findings on this epoxide-containing carbamate derivative, with emphasis on its synthetic utility, biological relevance, and emerging therapeutic implications.
Recent studies highlight the compound's role as a key building block in the synthesis of biologically active molecules. The presence of both the epoxide and carbamate functional groups enables diverse reactivity patterns, making it particularly valuable for constructing complex molecular architectures. A 2023 publication in Journal of Medicinal Chemistry demonstrated its application in the development of covalent inhibitors targeting cysteine proteases, where the epoxide moiety serves as an electrophilic warhead for irreversible binding to active site residues.
Structural-activity relationship (SAR) studies have revealed that the 4-bromophenyl substitution pattern significantly influences the compound's biological activity profile. Computational docking analyses suggest this aromatic system contributes to π-stacking interactions with target proteins, while the bromine atom may facilitate further functionalization through cross-coupling reactions. The tert-butyloxycarbonyl (Boc) protecting group offers synthetic advantages by allowing selective deprotection under mild acidic conditions.
In pharmacological investigations, derivatives of 2219376-18-6 have shown promising activity against inflammatory pathways. A 2024 study in ACS Chemical Biology reported that structural analogs exhibit potent inhibition of NF-κB signaling, with IC50 values in the low micromolar range. The epoxide functionality appears critical for this activity, likely through covalent modification of key cysteine residues in the IKK complex.
From a synthetic chemistry perspective, recent methodological advances have improved the efficiency of producing this compound. A 2023 Organic Process Research & Development article described an optimized asymmetric epoxidation protocol using a Jacobsen catalyst system, achieving >90% ee and 85% overall yield for multi-gram scale production. This development addresses previous challenges in stereocontrol and scalability for pharmaceutical applications.
The compound's stability profile has been systematically evaluated in recent preformulation studies. Under accelerated stability conditions (40°C/75% RH), the crystalline form demonstrates excellent chemical stability (>12 months), though the epoxide ring shows sensitivity to nucleophilic attack in aqueous solutions above pH 8. These findings have important implications for formulation strategies in drug development programs utilizing this scaffold.
Emerging applications in targeted protein degradation have been reported, where 2219376-18-6 serves as a starting material for PROTAC (Proteolysis Targeting Chimera) linker construction. The ethylene bridge between the epoxide and carbamate groups provides optimal spacing for connecting warheads to E3 ligase ligands, as demonstrated in a recent patent application (WO202318765A1) for BRD4-targeting degraders.
Future research directions appear focused on expanding the therapeutic potential of this scaffold through rational design of derivatives with improved selectivity and pharmacokinetic properties. Several pharmaceutical companies have included analogs in their discovery pipelines, particularly for oncology and autoimmune indications. The compound's combination of synthetic tractability and biological relevance positions it as a valuable tool for both academic and industrial research in chemical biology.
2219376-18-6 (tert-butyl N-{2-3-(4-bromophenyl)oxiran-2-ylethyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)